![molecular formula C15H24ClN3O2S B2780460 N-[2-[[2-(Aminomethyl)cyclohexyl]amino]-2-oxoethyl]-5-methylthiophene-2-carboxamide;hydrochloride CAS No. 1568678-80-7](/img/structure/B2780460.png)
N-[2-[[2-(Aminomethyl)cyclohexyl]amino]-2-oxoethyl]-5-methylthiophene-2-carboxamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-[[2-(Aminomethyl)cyclohexyl]amino]-2-oxoethyl]-5-methylthiophene-2-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C15H24ClN3O2S and its molecular weight is 345.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biomedical Applications
- A study highlighted the synthesis of nitrothiophene carboxamides for radiosensitization and bioreductively activated cytotoxins in cancer research, demonstrating potential in therapeutic applications (Threadgill et al., 1991).
- Research on anticonvulsant enaminones provided insights into hydrogen bonding and crystal structures, contributing to the development of novel therapeutic agents (Kubicki et al., 2000).
- The synthesis and evaluation of major metabolites of N-(2-chloroethyl)-N'-cyclohexyl-N-nitrosourea (CCNU) showcased the exploration of anticancer activity and the role of metabolites in therapeutic efficacy (Johnston et al., 1975).
Material Science and Chemical Properties
- A study on fluorescent probes for metal ions and amino acids in aqueous solutions based on polythiophene-based conjugated polymers illustrated the use of this compound in developing selective and sensitive sensors (Guo et al., 2014).
- The development of polyamides based on cyclohexane structures, including discussions on solubility, thermal properties, and potential applications in materials science, was reported (Yang et al., 1999).
Biochemical Research and Enzyme Inhibition
- Enaminoketones' reactivity and potential for creating bioactive molecules were explored, indicating a broad range of applications in drug development and biochemical research (Jirkovsky, 1974).
- The role of specific molecular structures in angiotensin-converting enzyme (ACE) inhibition was investigated, offering insights into the design of novel ACE inhibitors (Turbanti et al., 1993).
Future Directions
properties
IUPAC Name |
N-[2-[[2-(aminomethyl)cyclohexyl]amino]-2-oxoethyl]-5-methylthiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O2S.ClH/c1-10-6-7-13(21-10)15(20)17-9-14(19)18-12-5-3-2-4-11(12)8-16;/h6-7,11-12H,2-5,8-9,16H2,1H3,(H,17,20)(H,18,19);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSJYBGOKWJZPAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)NCC(=O)NC2CCCCC2CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.